Propanenitrile, 2,2,3,3-tetrafluoro-3-iodo-

• CAS No.: 99643-24-0
• Molecular Formula: C3F4IN
• Molecular Weight: 252.94 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoro-3-iodopropanenitrile
• InChI: InChI=1S/C3F4IN/c4-2(5,1-9)3(6,7)8
• InChI Key: LVRINBHZCAUHAD-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C(C(F)(F)I)(F)F

Description

Propanenitrile, 2,2,3,3-tetrafluoro-3-iodo- is a useful research compound. Its molecular formula is C3F4IN and its molecular weight is 252.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 150 g of fine powder of ICF2CF2CONH2 and 235 g of P2O5 was heated at 130 to 150° C., during which time volatiles were distilled out. Final volatiles were collected in a -78° C. trap at 26.6 kPa. A total of 125.3 g of crude product was obtained, 95% pure by GC. Redistillation gave pure product, bp 60-61° C. 19F NMR: -63.3 (t, J=10.4 Hz, 2F), -100.5 (t, J=10.4 Hz, 2F). IR(neat): 2264 (w), 1235 (s), 1196 (s), 1172 (s), 1146 (s), 1089 (s), 1065 (s), 893 (s).